Cas no 920204-54-2 (1-(5-chloro-2-methoxybenzoyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-(5-chloro-2-methoxybenzoyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 920204-54-2
• MF: C₂₃H₂₂ClN₇O₃
• MW: 479.918882846832
• CID: 5496543
• PubChem ID: 41244369
• Update Time: 2025-10-30

1-(5-chloro-2-methoxybenzoyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• AKOS005009995
• 1-(5-chloro-2-methoxybenzoyl)-4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine
• F2865-0838
• 7-[4-(5-chloro-2-methoxybenzoyl)piperazin-1-yl]-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• (5-chloro-2-methoxyphenyl)-[4-[3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• VU0503012-1
• (5-chloro-2-methoxyphenyl)(4-(3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone
• 920204-54-2
• 1-(5-chloro-2-methoxybenzoyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C23H22ClN7O3/c1-33-17-6-4-16(5-7-17)31-22-20(27-28-31)21(25-14-26-22)29-9-11-30(12-10-29)23(32)18-13-15(24)3-8-19(18)34-2/h3-8,13-14H,9-12H2,1-2H3
• InChI Key： QVHUSDBZEHWKPE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(N1CCN(C2C3=C(N=CN=2)N(C2C=CC(=CC=2)OC)N=N3)CC1)=O)OC

Computed Properties

• Exact Mass: 479.1472653g/mol
• Monoisotopic Mass: 479.1472653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(5-chloro-2-methoxybenzoyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Introduction to 1-(5-chloro-2-methoxybenzoyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine and Its Applications in Modern Chemical Biology

The compound with the CAS number 920204-54-2, identified as 1-(5-chloro-2-methoxybenzoyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure combines multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and therapeutic development. The presence of a triazolo[4,5-d]pyrimidine core and a piperazine moiety suggests potential interactions with biological targets, while the 5-chloro-2-methoxybenzoyl substituent may contribute to its pharmacological activity by modulating receptor binding or enzyme inhibition.

Recent studies have highlighted the importance of triazolo[4,5-d]pyrimidine scaffolds in medicinal chemistry due to their ability to exhibit diverse biological activities. These heterocyclic compounds have been extensively investigated for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The incorporation of a piperazine group further enhances the compound's versatility by introducing basicity, which can be exploited for interactions with acidic biological targets such as certain enzymes and receptors. The 4-methoxyphenyl substituent adds another layer of complexity, potentially influencing metabolic stability and solubility while also contributing to the compound's overall binding affinity.

In the context of current research trends, this compound aligns well with the growing interest in multitargeted drug design. The combination of a triazolo[4,5-d]pyrimidine core with a piperazine moiety allows for simultaneous interaction with multiple protein targets, which is often associated with enhanced therapeutic efficacy and reduced side effects. Additionally, the presence of electron-withdrawing and electron-donating groups such as the 5-chloro and 2-methoxy substituents can fine-tune the electronic properties of the molecule, optimizing its binding interactions. This strategic design approach is particularly relevant in the development of next-generation therapeutics where precision and selectivity are paramount.

The potential applications of 1-(5-chloro-2-methoxybenzoyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine extend across various therapeutic areas. For instance, its structure suggests compatibility with enzymes involved in signal transduction pathways, making it a candidate for treating neurological disorders or cancer. Furthermore, the compound's ability to modulate receptor activity could make it valuable in addressing inflammatory conditions or metabolic diseases. Preliminary computational studies have indicated favorable pharmacokinetic properties, including reasonable solubility and metabolic stability, which are critical factors for drug development.

Advances in synthetic methodologies have enabled more efficient production of complex heterocyclic compounds like this one. Techniques such as multi-step organic synthesis combined with automated purification processes have significantly reduced production costs and improved yields. This accessibility is crucial for advancing research from academic laboratories to clinical trials. Moreover, the integration of high-throughput screening (HTS) technologies has expedited the identification of biologically active compounds. By leveraging these tools alongside traditional medicinal chemistry approaches, researchers can accelerate the discovery pipeline for novel therapeutics.

The role of computational chemistry in optimizing molecular structures cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and interactions between the compound and biological targets with high accuracy. This approach not only saves time but also provides insights into structural modifications that could enhance potency or selectivity. For instance, virtual screening can identify key residues on target proteins that interact with the triazolo[4,5-d]pyrimidine core or the piperazine group. Such information is invaluable for designing derivatives with improved pharmacological profiles.

As our understanding of disease mechanisms evolves, so does our capacity to develop targeted therapies. The compound's unique structural features position it as a versatile tool for investigating complex biological pathways. Researchers are increasingly interested in molecules that can modulate multiple targets within a pathway simultaneously—a strategy known as polypharmacology—which often leads to more robust therapeutic outcomes. The combination of a triazolo[4,5-d]pyrimidine scaffold with a piperazine moiety makes this compound an attractive candidate for such an approach.

The future direction of research involving this compound will likely involve exploring its derivatives to refine its pharmacological properties further. By systematically modifying substituents such as the 5-chloro, 2-methoxy, or 4-methoxyphenyl groups, scientists can fine-tune its activity against specific targets while maintaining overall structural integrity. Additionally, investigating prodrug formulations may enhance bioavailability or improve delivery to target tissues—a critical consideration for clinical applications.

In conclusion,1-(5-chloro-2-methoxybenzoyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine (CAS 920204-54-2) represents a significant contribution to modern chemical biology and pharmaceutical research. Its intricate molecular design offers numerous opportunities for therapeutic development across various disease areas through multitargeted approaches and precise structural optimization. As research continues to uncover new biological insights and synthetic methodologies advance at an unprecedented pace,this compound holds promise as a key player in next-generation drug discovery efforts.